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Compound of Interest

Compound Name: 1,2-Dichloro-2-butene

Cat. No.: B087124 Get Quote

Technical Support Center: 1,2-Dichloro-2-butene
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling, storage, and use of 1,2-dichloro-2-
butene in a laboratory setting.

Frequently Asked Questions (FAQs) on Safe
Handling and Storage
Q1: What are the primary hazards associated with 1,2-dichloro-2-butene?

A1: 1,2-Dichloro-2-butene is a flammable and corrosive chemical that poses several health

risks. It is toxic if swallowed or inhaled and can cause severe skin and eye burns.[1] Vapors

may form explosive mixtures with air and can cause respiratory irritation.[1][2][3] The substance

is also toxic to aquatic organisms.[1]

Q2: What personal protective equipment (PPE) is required when handling 1,2-dichloro-2-
butene?

A2: When handling 1,2-dichloro-2-butene, it is crucial to use appropriate PPE to minimize

exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

necessary, especially when working outside of a fume hood or with heated material.

Q3: How should 1,2-dichloro-2-butene be stored?

A3: 1,2-Dichloro-2-butene should be stored in a tightly sealed container in a cool, dry, and

well-ventilated area, away from sources of ignition.[3] It is recommended to store it under an

inert atmosphere (e.g., argon) and to keep it refrigerated (around 4°C). The storage area

should be a designated flammables area, and the container should be protected from direct

sunlight.

Q4: What materials are incompatible with 1,2-dichloro-2-butene?

A4: 1,2-Dichloro-2-butene is incompatible with strong oxidizing agents and strong bases.

Contact with these substances can lead to vigorous reactions.

Q5: What should I do in case of a spill?

A5: In the event of a spill, immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition. Wearing appropriate PPE, absorb the spill with an inert material

such as sand, earth, or vermiculite. Collect the absorbed material into a sealed container for

hazardous waste disposal. Do not allow the chemical to enter drains or waterways.[1]

Q6: What are the first aid measures for exposure to 1,2-dichloro-2-butene?

A6:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, give them 2-4 cupfuls of

water or milk. Seek immediate medical attention.[4]

Troubleshooting Guide for Experiments
Q1: My reaction with 1,2-dichloro-2-butene is giving a low yield. What are the possible

causes?

A1: Low yields can result from several factors:

Reagent Purity: Ensure the 1,2-dichloro-2-butene and other reagents are of high purity.

Impurities can lead to side reactions.

Moisture: The presence of water can hydrolyze 1,2-dichloro-2-butene, so ensure all

glassware is dry and use anhydrous solvents if necessary.

Temperature Control: The reaction temperature may be too high or too low. Optimize the

temperature based on the specific reaction protocol.

Reaction Time: The reaction may not have gone to completion. Monitor the reaction progress

using techniques like TLC or GC to determine the optimal reaction time.

Q2: I am observing the formation of multiple products in my reaction. How can I improve the

selectivity?

A2: The formation of multiple products is often due to the presence of isomers of 1,2-dichloro-
2-butene or competing reaction pathways (e.g., elimination vs. substitution).

Isomer Purity: Use a grade of 1,2-dichloro-2-butene with a high isomeric purity if your

reaction is sensitive to specific isomers.

Reaction Conditions: Adjusting the solvent, temperature, or catalyst can favor one reaction

pathway over another. For example, in dehydrochlorination reactions, the choice of base and

solvent is critical.
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Q3: The reaction mixture is turning dark, suggesting decomposition. What can I do to prevent

this?

A3: Darkening of the reaction mixture often indicates decomposition, which can be caused by:

High Temperatures: Avoid excessive heating, as 1,2-dichloro-2-butene can decompose at

elevated temperatures, producing hydrogen chloride.[1]

Incompatible Materials: Ensure that the reaction setup does not contain materials that are

incompatible with 1,2-dichloro-2-butene.

Presence of Impurities: Certain impurities can catalyze decomposition. Purifying the starting

material may be necessary.

Q4: How can I effectively remove unreacted 1,2-dichloro-2-butene and byproducts after the

reaction?

A4: Purification can typically be achieved through:

Distillation: Fractional distillation can be effective for separating 1,2-dichloro-2-butene from

products with different boiling points.

Chromatography: Column chromatography is a useful technique for separating the desired

product from isomers and other impurities.

Extraction: Liquid-liquid extraction can be used to remove water-soluble byproducts and

impurities.

Quantitative Data Summary
Physical and Chemical Properties of Dichlorobutene Isomers
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Property
1,2-Dichloro-2-
butene

1,3-Dichloro-2-
butene

1,4-Dichloro-2-
butene

Molecular Formula C₄H₆Cl₂ C₄H₆Cl₂ C₄H₆Cl₂

Molecular Weight 124.99 g/mol 125.0 g/mol 125.00 g/mol

Boiling Point
~126.7 °C @ 760

mmHg
126 °C 155 °C @ 760 mmHg

Melting Point -27.02 °C (estimate) -75 °C -54.4 °F (-48 °C)

Density 1.128 g/cm³ 1.2 g/mL 1.180 g/mL

Vapor Pressure 14 mmHg @ 25 °C 1.33 kPa @ 25 °C 3.0 mmHg @ 25 °C

Flash Point 32.4 °C 27 °C (closed cup) 53 °C (closed cup)

Solubility

Insoluble in water;

soluble in organic

solvents.

Insoluble in water;

soluble in most

organic solvents.

Insoluble in water;

miscible with alcohol,

ether, benzene.

Safety and Exposure Limits

Parameter Value

Lower Explosive Limit (LEL) 1.5 %

Upper Explosive Limit (UEL) 4.0 %

ACGIH TLV-TWA (1,4-dichloro-2-butene) 0.005 ppm (8-hour)

LC50 (rat, inhalation, 1,4-dichloro-2-butene) 86 ppm / 4H

Detailed Experimental Protocols
Protocol 1: Synthesis of Chloroprene via
Dehydrochlorination of 3,4-Dichloro-1-butene
This protocol describes the laboratory-scale synthesis of chloroprene from 3,4-dichloro-1-

butene, an isomer of 1,2-dichloro-2-butene.
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Materials:

3,4-dichloro-1-butene (DCB)

Ethylene glycol

Calcium hydroxide (Ca(OH)₂)

Round-bottom flask with a distillation head and receiving flask

Stirring plate and stir bar

Heating mantle

Dropping funnel

Procedure:

Set up the reaction apparatus in a fume hood.

To the round-bottom flask, add 100 g (1.61 mol) of ethylene glycol and 10.4 g (0.14 mol) of

Ca(OH)₂.

Begin stirring the mixture and heat it to 100°C.

From the dropping funnel, add 31.25 g (0.25 mol) of 3,4-dichloro-1-butene over a period of

30 minutes.

Maintain the reaction mixture at 100°C with stirring for an additional hour.

Collect the distilled liquid in the receiving flask. The distillate will contain chloroprene and

unreacted dichlorobutene.

The crude product can be purified by fractional distillation.

Expected Outcome: The conversion of DCB is approximately 97.6%, with a chloroprene yield of

around 68.9% based on the reacted dichlorobutene.[5]
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Protocol 2: Chlorination of trans-1,4-Dichloro-2-butene
to meso-1,2,3,4-Tetrachlorobutane
This protocol details the chlorination of trans-1,4-dichloro-2-butene to produce meso-1,2,3,4-

tetrachlorobutane.

Materials:

trans-1,4-dichloro-2-butene

Chlorine gas

Quaternary ammonium chloride catalyst (e.g., methyltri(C₈-C₁₀ alkyl)ammonium chloride)

Carbon tetrachloride (solvent)

Reaction vessel with a gas inlet, stirrer, and temperature control

Procedure:

In a suitable reaction vessel, dissolve 0.049 mol of trans-1,4-dichloro-2-butene in 20 mL of

carbon tetrachloride.

Add 0.25% by weight of the quaternary ammonium chloride catalyst.

Maintain the reaction temperature at 25°C.

Introduce chlorine gas into the solution at a controlled rate.

Continue the addition of chlorine until a 1.1 molar equivalent has been added.

Monitor the reaction progress by GC to determine the conversion of the starting material.

Upon completion, the solvent can be removed under reduced pressure to yield the crude

product, which can be further purified by recrystallization.

Expected Outcome: This process is expected to yield meso-1,2,3,4-tetrachlorobutane with high

selectivity.
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Caption: Workflow for the safe handling of 1,2-dichloro-2-butene.
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Caption: Troubleshooting logic for common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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